Cas no 1261893-39-3 (2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid)
2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid is a high-purity organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoic acid core substituted with a chloro group and a 3-methylsulfonylphenyl moiety, offering versatile reactivity for further functionalization. The compound exhibits excellent stability under standard storage conditions and demonstrates consistent batch-to-batch reproducibility. Its well-defined molecular structure makes it a valuable building block for the development of bioactive molecules, particularly in the synthesis of sulfonamide-based compounds. The presence of both electron-withdrawing and electron-donating groups enables selective modifications, facilitating its use in targeted synthetic routes. Suitable for research-scale and industrial applications requiring precise molecular architecture.
1261893-39-3 structure
Product Name:2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid
CAS No:1261893-39-3
MF:C14H11ClO4S
MW:310.752742052078
MDL:MFCD18322266
CID:1219163
PubChem ID:53228096
Update Time:2025-10-29
2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid
- MFCD18322266
- 1261893-39-3
- 4-Chloro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- 2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%
- DTXSID50691629
-
- MDL: MFCD18322266
- Inchi: 1S/C14H11ClO4S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: ASZUABYRNHGSOM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1=CC=CC(=C1)S(C)(=O)=O
Computed Properties
- Exact Mass: 310.0066577g/mol
- Monoisotopic Mass: 310.0066577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.8Ų
2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329541-5 g |
2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; . |
1261893-39-3 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB329541-5g |
2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; . |
1261893-39-3 | 95% | 5g |
€1159.00 | 2025-02-20 |
2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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